Isoamyl nitrite

• CAS No.: 110-46-3
• Product Name: Isoamyl nitrite
• Molecular Formula: C5H11NO2
• Molecular Weight: 117.15 g/mol
• IUPAC Name: 3-methylbutyl nitrite
• Standard InChI: InChI=1S/C5H11NO2/c1-5(2)3-4-8-6-7/h5H,3-4H2,1-2H3
• Standard InChIKey: OWFXIOWLTKNBAP-UHFFFAOYSA-N
• SMILES: CC(C)CCON=O
• Canonical SMILES: CC(C)CCON=O
• Appearance: Solid powder
• Boiling Point: 205 to 210 °F at 760 mm Hg (NTP, 1992); 99.2 °C; 99.2°C; 97-99 °C
• Colorform: Yellowish, transparent liquid
• Density: 0.8528 at 68 °F (NTP, 1992); 0.875 @ 25 °C; Relative density (water = 1): 0.875
• Flash Point: less than 69 °F (NTP, 1992); 3 °C
• Physical Description: Isoamyl nitrite is a clear yellow liquid. (NTP, 1992); Liquid; YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Isoamyl nitrite is a clear yellow liquid. (NTP, 1992); Isoamyl nitrite is a nitrite ester having isopentyl as the alkyl group. It has a role as a vasodilator agent and an antihypertensive agent. It derives from an isoamylol.; Vaporole, also known as isopentyl nitrite or amyl nitrite i, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Vaporole is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Vaporole can be biosynthesized from isoamylol.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Unstable and decomposition on exposure to air and light.; MOISTURE ACCELERATES DECOMP
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); MISCIBLE WITH ETHER, ALCOHOL, CHLOROFORM; Very slightly soluble in water; Solubility in water: none
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: isoamyl nitrite; isopentyl nitrite
• Vapor Density: 4.0 (Air=1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 3.5
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• PubChem Compound: 8053
• Last Modified: Nov 11 2021